Cas no 138250-45-0 (Indeno[1,2-c]pyrrole, 2,8-dihydro-3-(1-isoquinolinyl)-1-phenyl-)
![Indeno[1,2-c]pyrrole, 2,8-dihydro-3-(1-isoquinolinyl)-1-phenyl- structure](https://www.kuujia.com/scimg/cas/138250-45-0x500.png)
138250-45-0 structure
Product name:Indeno[1,2-c]pyrrole, 2,8-dihydro-3-(1-isoquinolinyl)-1-phenyl-
Indeno[1,2-c]pyrrole, 2,8-dihydro-3-(1-isoquinolinyl)-1-phenyl- Chemical and Physical Properties
Names and Identifiers
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- Indeno[1,2-c]pyrrole, 2,8-dihydro-3-(1-isoquinolinyl)-1-phenyl-
- 1-isoquinolin-1-yl-3-phenyl-2,4-dihydroindeno[1,2-c]pyrrole
- 138250-45-0
- DTXSID80768838
- 3-(Isoquinolin-1-yl)-1-phenyl-2,8-dihydroindeno[1,2-c]pyrrole
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- Inchi: InChI=1S/C26H18N2/c1-2-9-18(10-3-1)24-22-16-19-11-5-6-12-20(19)23(22)26(28-24)25-21-13-7-4-8-17(21)14-15-27-25/h1-15,28H,16H2
- InChI Key: RQHYUGYNXDTPEE-UHFFFAOYSA-N
- SMILES: C1C2=CC=CC=C2C3=C(NC(=C31)C4=CC=CC=C4)C5=NC=CC6=CC=CC=C65
Computed Properties
- Exact Mass: 357.13931
- Monoisotopic Mass: 358.146998583g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 28
- Rotatable Bond Count: 2
- Complexity: 541
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 28.7Ų
- XLogP3: 5.9
Experimental Properties
- PSA: 25.78
Indeno[1,2-c]pyrrole, 2,8-dihydro-3-(1-isoquinolinyl)-1-phenyl- Related Literature
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1. Caper tea
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Lulu Yao,Jiajun Gu,Weiqiang Wang,Tengfei Li,Dongling Ma,Qinglei Liu,Wang Zhang,Waseem Abbas,Ashkan Bahadoran,Di Zhang Nanoscale, 2019,11, 2138-2142
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E. Wandersman,N. Quennouz,M. Fermigier,A. Lindner,O. du Roure Soft Matter, 2010,6, 5715-5719
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Alexander G. Zestos,Cheng Yang,Dale Hensley,B. Jill Venton Analyst, 2015,140, 7283-7292
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M. Loewert,T. Carambia,M. Stehle,P. Pfeifer React. Chem. Eng., 2020,5, 1071-1082
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